Cas no 199744-38-2 (2(5H)-Furanone, 5-(bromomethylene)-)

• Product Name: 2(5H)-Furanone, 5-(bromomethylene)-
• CAS No: 199744-38-2
• MF: C₅H₃BrO₂
• MW: 174.980120897293
• CID: 1391297
• PubChem ID: 329769931
• Update Time: 2025-04-20

2(5H)-Furanone, 5-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-(bromomethylene)-
• 5-(bromomethylidene)furan-2-one
• Furanone C-56
• 5-(Bromomethylene)-2(5H)-furanone, >=95.0% (HPLC)
• CHEMBL4454202
• starbld0003552
• 5-(Bromomethylene)furan-2(5H)-one
• 5-(bromomethylene)-2(5h)-furanone
• (5E)-5-(bromomethylidene)furan-2-one
• J-012907
• 199744-38-2

• MDL： MFCD27952929
• Inchi： 1S/C5H3BrO2/c6-3-4-1-2-5(7)8-4/h1-3H/b4-3+
• InChI Key： LKFZLSZOWSMZDX-ONEGZZNKSA-N
• SMILES： Br/C=C1\C=CC(=O)O\1

Computed Properties

• Exact Mass: 173.93159
• Monoisotopic Mass: 173.93164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 82-86 °C
• PSA: 26.3

2(5H)-Furanone, 5-(bromomethylene)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C